Cas no 1303889-70-4 (3-(4-isopropyl-1,2,4-triazol-3-yl)piperidine;dihydrochloride)

• Product Name: 3-(4-isopropyl-1,2,4-triazol-3-yl)piperidine;dihydrochloride
• CAS No: 1303889-70-4
• MF: C₁₀H₂₀Cl₂N₄
• MW: 267.198599815369
• CID: 4586992
• Update Time: 2025-10-12

3-(4-isopropyl-1,2,4-triazol-3-yl)piperidine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-isopropyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride
• 3-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]piperidine dihydrochloride
• 3-(4-isopropyl-1,2,4-triazol-3-yl)piperidine;dihydrochloride

• Inchi： 1S/C10H18N4.2ClH/c1-8(2)14-7-12-13-10(14)9-4-3-5-11-6-9;;/h7-9,11H,3-6H2,1-2H3;2*1H
• InChI Key： NTPMHFIGSUQPPQ-UHFFFAOYSA-N
• SMILES： N1CCCC(C2N(C(C)C)C=NN=2)C1.[H]Cl.[H]Cl

Additional information on 3-(4-isopropyl-1,2,4-triazol-3-yl)piperidine;dihydrochloride

Research Brief on 3-(4-isopropyl-1,2,4-triazol-3-yl)piperidine Dihydrochloride (CAS: 1303889-70-4)

3-(4-isopropyl-1,2,4-triazol-3-yl)piperidine dihydrochloride (CAS: 1303889-70-4) is a small-molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazole-piperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug development.

The compound's structure features a piperidine ring linked to a 4-isopropyl-1,2,4-triazole moiety, which is known to contribute to its bioactivity. The dihydrochloride salt form enhances its solubility and stability, making it suitable for further pharmacological evaluation. Recent research has focused on its interactions with specific receptors and enzymes, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of investigation has been the compound's affinity for neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. Preliminary in vitro studies have demonstrated its ability to modulate serotonin and dopamine receptors, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression and anxiety. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been evaluated to assess its suitability as a drug candidate.

Recent synthetic approaches to 3-(4-isopropyl-1,2,4-triazol-3-yl)piperidine dihydrochloride have also been refined to improve yield and purity. Novel catalytic methods and green chemistry techniques have been employed to optimize the synthesis process, reducing the environmental impact and cost of production. These advancements are critical for scaling up production for preclinical and clinical studies.

In vivo studies have further validated the compound's therapeutic potential. Animal models of CNS disorders have shown that 3-(4-isopropyl-1,2,4-triazol-3-yl)piperidine dihydrochloride exhibits significant efficacy in improving behavioral outcomes with minimal adverse effects. These findings underscore its potential as a safe and effective therapeutic agent, warranting further investigation in human trials.

In conclusion, 3-(4-isopropyl-1,2,4-triazol-3-yl)piperidine dihydrochloride (CAS: 1303889-70-4) represents a promising candidate for drug development, particularly in the CNS domain. Its unique chemical structure, combined with favorable pharmacological and pharmacokinetic properties, positions it as a valuable lead compound for future research. Continued exploration of its mechanisms and therapeutic applications will be essential to fully realize its potential in the treatment of neuropsychiatric disorders.